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Abstract
The 1-azaspiro[4.4]nonane scaffold is a privileged structural motif in contemporary medicinal

chemistry and natural product synthesis. Its inherent three-dimensionality and conformational

rigidity provide a unique framework for the precise spatial orientation of functional groups,

enabling enhanced binding affinity and selectivity for a diverse range of biological targets. This

guide offers a comprehensive exploration of the fundamental properties of 1-
azaspiro[4.4]nonane, from its core physicochemical characteristics and synthesis to its

reactivity and applications in drug discovery. Detailed experimental protocols and mechanistic

insights are provided to equip researchers, scientists, and drug development professionals with

the foundational knowledge required to effectively utilize this versatile scaffold in their work.

Introduction: The Significance of the 1-
Azaspiro[4.4]nonane Core
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The 1-azaspiro[4.4]nonane ring system, characterized by a pyrrolidine ring fused to a

cyclopentane ring at a single spirocyclic carbon atom, is a key structural feature in numerous

biologically active compounds.[1] Its significance is underscored by its presence in the core of

the Cephalotaxus alkaloids, such as cephalotaxine. An ester derivative of cephalotaxine,

homoharringtonine, is an approved therapeutic for chronic myeloid leukemia, highlighting the

pharmacological relevance of this spirocyclic system.[1][2]

Beyond its role in natural products, the 1-azaspiro[4.4]nonane scaffold has been extensively

explored in the development of novel therapeutics. Derivatives have demonstrated a broad

spectrum of biological activities, including the inhibition of the hepatitis C virus and agonism of

nicotinic acetylcholine receptors (nAChRs).[2][3] The rigid, non-planar structure of the scaffold

is highly valued in drug design for its ability to improve upon the limitations of flat aromatic

systems, often leading to enhanced target binding and improved metabolic stability.[1][4]

Physicochemical and Spectroscopic Properties
A thorough understanding of the fundamental physicochemical properties of 1-
azaspiro[4.4]nonane is critical for its application in synthesis and drug development. These

properties influence its solubility, reactivity, and pharmacokinetic profile.

Core Physicochemical Data
The following table summarizes the key predicted physicochemical properties of the parent 1-
azaspiro[4.4]nonane molecule.

Property Value Source

CAS Number 176-03-4 [5]

Molecular Formula C₈H₁₅N [1]

Molecular Weight 125.21 g/mol [1]

Boiling Point 182.5 ± 8.0 °C [5]

Density 0.95 ± 0.1 g/cm³ [5]

pKa 11.62 ± 0.20 [5]
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Spectroscopic Profile
Spectroscopic analysis is essential for the characterization and structural confirmation of 1-
azaspiro[4.4]nonane and its derivatives. While a comprehensive public database of spectra

for the parent compound is not readily available, the expected spectroscopic signatures can be

inferred from its structure and data from related compounds.

¹H NMR: The proton NMR spectrum is expected to show complex multiplets in the aliphatic

region (typically 1.0-3.5 ppm) corresponding to the protons on the cyclopentane and

pyrrolidine rings. The protons adjacent to the nitrogen atom would appear further downfield.

¹³C NMR: The carbon NMR spectrum would display distinct signals for the eight carbon

atoms of the scaffold. The spirocyclic carbon would have a unique chemical shift, and the

carbons bonded to the nitrogen would be deshielded.

IR Spectroscopy: The infrared spectrum would be characterized by C-H stretching vibrations

around 2850-2950 cm⁻¹ and N-H stretching (for the secondary amine) as a broad peak

around 3300-3500 cm⁻¹. The absence of a strong carbonyl peak around 1700 cm⁻¹ would

confirm the lack of oxidation on the rings.[6]

Mass Spectrometry: The electron ionization mass spectrum would show a molecular ion

peak (M⁺) corresponding to the molecular weight of the compound. Fragmentation patterns

would likely involve the loss of alkyl fragments from the rings.

Synthesis Methodologies
The construction of the 1-azaspiro[4.4]nonane skeleton is a key challenge in the synthesis of

related natural products and drug candidates. Several synthetic strategies have been

developed, which can be broadly categorized into two main approaches: the formation of a

cyclopentane ring onto a pre-existing pyrrolidine derivative, or the formation of a pyrrolidine ring

onto a pre-existing cyclopentane derivative.[7]

Domino Radical Bicyclization
A powerful method for the synthesis of 1-azaspiro[4.4]nonane derivatives involves a domino

radical bicyclization. This approach allows for the formation of the spirocyclic core in a single

step under mild reaction conditions.[2]
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Caption: Workflow for Domino Radical Bicyclization.

Experimental Protocol: Synthesis via Domino Radical Bicyclization[2][8]

Precursor Preparation: Synthesize the appropriate O-benzyl oxime ether containing a

brominated or iodinated aromatic ring (or a terminal alkynyl group) and an alkenyl moiety.

Reaction Setup: In a round-bottom flask under an inert atmosphere (e.g., argon), dissolve

the oxime ether precursor in a suitable solvent (e.g., toluene).

Reagent Addition: Add the radical initiator, such as 2,2'-azobisisobutyronitrile (AIBN) or

triethylborane (Et₃B), and the promoter, tributyltin hydride (Bu₃SnH), to the solution.

Reaction Conditions:

If using AIBN, heat the reaction mixture to reflux.

If using Et₃B, the reaction can be carried out at room temperature.

Monitoring: Monitor the progress of the reaction by thin-layer chromatography (TLC).

Workup and Purification: Upon completion, concentrate the reaction mixture in vacuo. Purify

the residue by column chromatography on silica gel to yield the 1-azaspiro[4.4]nonane
derivative as a mixture of diastereomers.

Causality: The choice of radical initiator influences the reaction conditions. AIBN requires

thermal initiation, while Et₃B allows for milder, room-temperature reactions, which can improve

diastereoselectivity.[2] The Bu₃SnH acts as a hydrogen atom donor to propagate the radical

chain reaction.

Intramolecular 1,3-Dipolar Cycloaddition
Another elegant approach to the 1-azaspiro[4.4]nonane core is through an intramolecular 1,3-

dipolar cycloaddition reaction. This method is particularly useful for the synthesis of 1-

azaspiro[4.4]nonan-1-oxyls, which are stable nitroxide radicals.[9]

Caption: Pathway for 1-Azaspiro[4.4]nonan-1-oxyl Synthesis.
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Experimental Protocol: Synthesis of 1-Azaspiro[4.4]nonan-1-oxyls[9][10]

Nitrone Functionalization: React a 5,5-dialkyl-1-pyrroline N-oxide with pent-4-enylmagnesium

bromide to introduce the pent-4-enyl group to the nitrone carbon.

Cycloaddition: The resulting intermediate undergoes a spontaneous intramolecular 1,3-

dipolar cycloaddition to form a tricyclic isoxazolidine.

Ring Opening: The isoxazolidine ring is then opened to yield the desired 1-
azaspiro[4.4]nonane-1-oxyl.

Purification: The final product is purified by column chromatography.

Causality: The 1,3-dipolar cycloaddition is a concerted pericyclic reaction that efficiently

constructs the spirocyclic framework with high stereocontrol. The subsequent ring-opening step

is necessary to reveal the final pyrrolidine ring of the target molecule.

Reactivity and Chemical Transformations
The 1-azaspiro[4.4]nonane scaffold possesses a secondary amine that serves as a key

handle for further functionalization. The reactivity of the scaffold is also influenced by the

substituents on the rings.

A study on a derivative, (5R(S),6R(S))-6-(hydroxymethyl)-2,2-dimethyl-1-azaspiro[4.4]nonan-1-

oxyl, demonstrated that the hydroxyl group can be activated for nucleophilic substitution.[11]

Experimental Protocol: Reaction with Methanesulfonyl Chloride[11]

Reaction Setup: Dissolve the hydroxymethyl-substituted 1-azaspiro[4.4]nonane derivative

in dry chloroform (CHCl₃) and cool to 0 °C in an ice bath.

Base Addition: Add triethylamine (NEt₃) to the solution.

Mesylation: Add methanesulfonyl chloride (MsCl) dropwise while maintaining the

temperature at 0 °C.

Reaction: Stir the mixture at room temperature for several hours.
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Monitoring and Workup: Monitor the reaction by TLC. After completion, wash the reaction

mixture with a saturated solution of NaCl. Dry the organic layer with anhydrous Na₂SO₄ and

concentrate in vacuo to obtain the mesylated product.

Causality: The triethylamine acts as a base to neutralize the HCl generated during the reaction.

Methanesulfonyl chloride converts the hydroxyl group into a good leaving group (mesylate),

facilitating subsequent nucleophilic substitution reactions.

Applications in Drug Discovery and Medicinal
Chemistry
The unique three-dimensional structure of the 1-azaspiro[4.4]nonane scaffold makes it an

attractive building block in drug discovery. Its conformational rigidity can lead to improved

binding to biological targets and enhanced metabolic stability.[4]

Applications of 1-Azaspiro[4.4]nonane

Therapeutic Areas

1-Azaspiro[4.4]nonane Core
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Caption: Therapeutic areas for 1-Azaspiro[4.4]nonane derivatives.

Anticancer Agents: As previously mentioned, the natural product homoharringtonine, which

contains the 1-azaspiro[4.4]nonane core, is used in the treatment of chronic myeloid

leukemia.[2]
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Antiviral Activity: Derivatives of this scaffold have been identified as inhibitors of the hepatitis

C virus.[2]

Central Nervous System (CNS) Targets: The 1-azaspiro[4.4]nonane framework has been

utilized to develop agonists for nicotinic acetylcholine receptors, which are implicated in

various neurological disorders.[3]

The development of synthetic routes to enantiomerically pure 1-azaspiro[4.4]nonane
derivatives is crucial for their application in medicinal chemistry, as the stereochemistry of the

spirocenter often plays a critical role in biological activity.[12]

Safety and Handling
While specific toxicity data for the parent 1-azaspiro[4.4]nonane is not extensively

documented in publicly available safety data sheets, general precautions for handling nitrogen-

containing heterocyclic compounds should be followed. Safety data for derivatives provide

some guidance.

For example, derivatives such as tert-butyl 9-oxo-1-azaspiro[4.4]nonane-1-carboxylate are

classified as causing skin and serious eye irritation, and may cause respiratory irritation.[13]

General Handling Precautions:

Personal Protective Equipment (PPE): Wear appropriate PPE, including chemical-resistant

gloves, safety goggles, and a lab coat.

Ventilation: Handle the compound in a well-ventilated area or a chemical fume hood to avoid

inhalation of vapors or dust.[14]

Storage: Store in a tightly closed container in a cool, dry place away from incompatible

materials such as strong oxidizing agents.[13]

Disposal: Dispose of the compound and its container in accordance with local, regional, and

national regulations.
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The 1-azaspiro[4.4]nonane scaffold represents a valuable and versatile platform in organic

synthesis and medicinal chemistry. Its unique structural and physicochemical properties have

established it as a key component in several clinically important drugs and a promising starting

point for the development of new therapeutic agents. The synthetic methodologies outlined in

this guide, particularly domino radical cyclizations and intramolecular cycloadditions, provide

efficient pathways to this important molecular framework. As drug discovery continues to move

towards more complex, three-dimensional molecules, the strategic application of the 1-
azaspiro[4.4]nonane core is poised to play an increasingly significant role in the design of

next-generation therapeutics.

References
Synthesis of Azaspiro[4.4]nonanes as Key Structures of Several Bioactive Natural

Products.ResearchGate.Link

Synthesis of 1-Azaspiro[4.4]nonane Derivatives Enabled by Domino Radical Bicyclization

Involving Formation and Capture of Alkoxyaminyl Radicals.ACS Omega.Link

Synthesis of 1-Azaspiro[4.4]nonane Derivatives Enabled by Domino Radical Bicyclization

Involving Formation and Capture of Alkoxyaminyl Radicals.ACS Omega.Link

Synthesis of 1-azaspiro[4.4]nonan-1-oxyls via intramolecular 1,3-dipolar

cycloaddition.Beilstein Journal of Organic Chemistry.Link

Synthesis of 1-Azaspiro[4.4]nonane Derivatives Enabled by Domino Radical Bicyclization

Involving Formation and Capture of Alkoxyaminyl Radicals.PubMed.Link

Exploring the Synthesis and Applications of 1-Oxa-7-azaspiro[4.4]nonane (CAS 176-12-

5).NINGBO INNO PHARMCHEM CO.,LTD.Link

The Reactions of 6-(Hydroxymethyl)-2,2-dimethyl-1-azaspiro[4.4]nonanes with

Methanesulfonyl Chloride or PPh3-CBr4.National Institutes of Health.Link

1-azaspiro[4.4]nonane CAS#: 176-03-4.ChemicalBook.Link

1-O-Tert-butyl 3-O-ethyl 7-oxa-1-azaspiro[4.4]nonane-1,3-dicarboxylate Safety Data

Sheet.AK Scientific, Inc.Link

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 11 Tech Support

https://www.benchchem.com/product/b1288362/docs?utm_src=pdf-body#1-azaspiro-4-4-nonane-fundamental-properties
https://www.benchchem.com/product/b1288362/docs?utm_src=pdf-body#1-azaspiro-4-4-nonane-fundamental-properties
https://www.benchchem.com/product/b1288362/docs?utm_src=pdf-body#1-azaspiro-4-4-nonane-fundamental-properties
https://www.google.com/url?sa=E&q=https%3A%2F%2Fwww.researchgate.net%2Fpublication%2F257546654_Synthesis_of_Azaspiro44nonanes_as_Key_Structures_of_Several_Bioactive_Natural_Products
https://www.benchchem.com/product/b1288362/docs?utm_src=pdf-body#1-azaspiro-4-4-nonane-fundamental-properties
https://www.google.com/url?sa=E&q=https%3A%2F%2Fpubs.acs.org%2Fdoi%2F10.1021%2Facsomega.9b02515
https://www.benchchem.com/product/b1288362/docs?utm_src=pdf-body#1-azaspiro-4-4-nonane-fundamental-properties
https://www.google.com/url?sa=E&q=https%3A%2F%2Fpubs.acs.org%2Fdoi%2Ffull%2F10.1021%2Facsomega.9b02515
https://www.google.com/url?sa=E&q=https%3A%2F%2Fwww.beilstein-journals.org%2Fbjoc%2Farticles%2F15%2F200
https://www.benchchem.com/product/b1288362/docs?utm_src=pdf-body#1-azaspiro-4-4-nonane-fundamental-properties
https://www.google.com/url?sa=E&q=https%3A%2F%2Fpubmed.ncbi.nlm.nih.gov%2F31867503%2F
https://www.google.com/url?sa=E&q=https%3A%2F%2Fwww.inno-pharmchem.com%2Fnews%2Fexploring-the-synthesis-and-applications-of-1-oxa-7-azaspiro-4-4-nonane-cas-176-12-5-64958334.html
https://www.benchchem.com/product/b1288362/docs?utm_src=pdf-body#1-azaspiro-4-4-nonane-fundamental-properties
https://www.google.com/url?sa=E&q=https%3A%2F%2Fwww.ncbi.nlm.nih.gov%2Fpmc%2Farticles%2FPMC8540455%2F
https://www.benchchem.com/product/b1288362/docs?utm_src=pdf-body#1-azaspiro-4-4-nonane-fundamental-properties
https://www.google.com/url?sa=E&q=https%3A%2F%2Fwww.chemicalbook.com%2FChemicalProductProperty_EN_CB6472099.htm
https://www.benchchem.com/product/b1288362/docs?utm_src=pdf-body#1-azaspiro-4-4-nonane-fundamental-properties
https://www.google.com/url?sa=E&q=httpshttps%3A%2F%2Fwww.aksci.com%2Fsds%2FR928_sds.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1288362?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


A Head-to-Head Comparison of Azaspiro[3.5]nonane and Azaspiro[4.4]octane

Scaffolds.Benchchem.Link

Synthesis of 1-azaspiro[4.4]nonan-1-oxyls via Intramolecular 1,3-Dipolar

Cycloaddition.ResearchGate.Link

1-Azaspiro[4.4]nonan-4-amine.Benchchem.Link

Synthesis of Azaspiro[4.4]nonanes as Key Structures of Several Bioactive Natural

Products.ResearchGate.Link

1-Oxa-6-azaspiro[4.4]nonane.PubChem.Link

Synthetic Routes to Approved Drugs Containing a Spirocycle.MDPI.Link

Tert-butyl 9-oxo-1-azaspiro[4.4]nonane-1-carboxylate Safety Data Sheet.AK Scientific,

Inc.Link

1-Oxa-7-azaspiro(4.4)nonane.PubChem.Link

Application Notes and Protocols: 2-Azaspiro[4.4]nonane as a Scaffold in Drug

Design.Benchchem.Link

Safety Data Sheet.Sigma-Aldrich.Link

Enantioselective Synthesis of (R)-1-Azaspiro[4.4]nonane-2,6-dione Ethylene Ketal, Key

Chiral Intermediate in the Elaboration of (-)Cephalotaxine.ResearchGate.Link

Safety Data Sheet.Cayman Chemical.Link

1-Oxaspiro[4.4]nonan-2-one.SpectraBase.Link

1,4-Dioxaspiro(4.4)nonane.PubChem.Link

Safety Data Sheet.Angene Chemical.Link

Spiro[4.4]nonane, 1-methylene-.NIST WebBook.Link

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 11 Tech Support

https://www.google.com/url?sa=E&q=https%3A%2F%2Fwww.benchchem.com%2Fblog%2Fa-head-to-head-comparison-of-azaspiro3-5nonane-and-azaspiro4-4octane-scaffolds%2F
https://www.google.com/url?sa=E&q=https%3A%2F%2Fwww.researchgate.net%2Fpublication%2F335417933_Synthesis_of_1-azaspiro44nonan-1-oxyls_via_Intramolecular_13-Dipolar_Cycloaddition
https://www.google.com/url?sa=E&q=https%3A%2F%2Fwww.benchchem.com%2Fproduct%2Fb13015226
https://www.google.com/url?sa=E&q=https%3A%2F%2Fwww.researchgate.net%2Fpublication%2F257546654_Synthesis_of_Azaspiro44nonanes_as_Key_Structures_of_Several_Bioactive_Natural_Products
https://www.google.com/url?sa=E&q=https%3A%2F%2Fpubchem.ncbi.nlm.nih.gov%2Fcompound%2F1-Oxa-6-azaspiro_4.4_nonane
https://www.google.com/url?sa=E&q=https%3A%2F%2Fwww.mdpi.com%2F1420-3049%2F25%2F19%2F4566
https://www.benchchem.com/product/b1288362/docs?utm_src=pdf-body#1-azaspiro-4-4-nonane-fundamental-properties
https://www.google.com/url?sa=E&q=https%3A%2F%2Fwww.aksci.com%2Fsds%2FR722_sds.pdf
https://www.google.com/url?sa=E&q=https%3A%2F%2Fpubchem.ncbi.nlm.nih.gov%2Fcompound%2F1-Oxa-7-azaspiro_4.4_nonane
https://www.google.com/url?sa=E&q=https%3A%2F%2Fwww.benchchem.com%2Fblog%2Fapplication-notes-and-protocols-2-azaspiro4-4nonane-as-a-scaffold-in-drug-design%2F
https://www.google.com/url?sa=E&q=https%3A%2F%2Fwww.sigmaaldrich.com%2FUS%2Fen%2Fsds%2Faldrich%2Fn30404
https://www.benchchem.com/product/b1288362/docs?utm_src=pdf-body#1-azaspiro-4-4-nonane-fundamental-properties
https://www.google.com/url?sa=E&q=https%3A%2F%2Fwww.researchgate.net%2Fpublication%2F289354013_Enantioselective_Synthesis_of_R-1-Azaspiro44nonane-26-dione_Ethylene_Ketal_Key_Chiral_Intermediate_in_the_Elaboration_of_-Cephalotaxine
https://www.google.com/url?sa=E&q=https%3A%2F%2Fwww.caymanchem.com%2Fmsdss%2F70260m.pdf
https://www.google.com/url?sa=E&q=https%3A%2F%2Fspectrabase.com%2Fspectrum%2FDy3Tbod0EwP
https://www.google.com/url?sa=E&q=https%3A%2F%2Fpubchem.ncbi.nlm.nih.gov%2Fcompound%2F1_4-Dioxaspiro_4.4_nonane
https://www.google.com/url?sa=E&q=https%3A%2F%2Fwww.angenechemical.com%2Fmsds%2F177-07-1.pdf
https://www.google.com/url?sa=E&q=https%3A%2F%2Fwebbook.nist.gov%2Fcgi%2Fcbook.cgi%3FID%3DC19144060%26Mask%3D200
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1288362?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Identifying Unknown from IR, NMR, and Mass Spectrometry.Chemistry Steps.Link

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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